L-Hydroxyproline 7-amido-4-methylcoumarin hydrochloride

• Molecular Formula: C15H17ClN2O4
• Molecular Weight: 324.76 g/mol
• InChI: InChI=1S/C15H16N2O4.ClH/c1-8-4-14(19)21-13-5-9(2-3-11(8)13)17-15(20)12-6-10(18)7-16-12;/h2-5,10,12,16,18H,6-7H2,1H3,(H,17,20);1H/t10-,12+;/m1./s1
• InChIKey: GNFFTQPGTOOZEW-IYJPBCIQSA-N

H-Hyp-AMC·HCl — Fluorogenic Substrate Overview

L-Hydroxyproline 7-amido-4-methylcoumarin hydrochloride (H-Hyp-AMC, CAS 77471-43-3 [1]) is a fluorogenic peptidyl substrate belonging to the 7-amino-4-methylcoumarin (AMC) class. It is specifically designed for the detection and kinetic analysis of enzymes that recognize N-terminal hydroxyproline (Hyp) residues, most notably prolyl aminopeptidases (PAP, EC 3.4.11.5) and prolidases [2]. Structurally, the compound comprises a non-proteinogenic L-hydroxyproline moiety linked via an amide bond to the AMC fluorophore; enzymatic cleavage liberates the highly fluorescent 7-amino-4-methylcoumarin tag, enabling real-time, quantitative monitoring of enzyme activity .

Probe Fluorogenic substrate for enzymes recognizing N-terminal hydroxyproline (e.g., prolidase, DPP4, PAP)

Format Hydrochloride salt supports direct aqueous assay preparation without DMSO pre-dissolution

Detection Compatible with standard AMC fluorescence (Ex~360-380 nm, Em~440-460 nm)

• [1] PubChem. (n.d.). L-Hydroxyproline 7-amido-4-methylcoumarin (Compound Summary). PubChem CID 7408283. View Source
• [2] Wilk, P., Uehlein, M., Kalms, J., Dobbek, H., Mueller, U., & Weiss, M. S. (2017). Substrate specificity and reaction mechanism of human prolidase. The FEBS Journal, 284(17), 2870–2885. View Source

Enzyme Recognition: Hyp-AMC vs. Pro-AMC Substrates

Simple substitution of L-Hydroxyproline-AMC with generic AMC substrates such as Pro-AMC or Leu-AMC is scientifically invalid due to profound differences in enzyme recognition and catalytic efficiency. Prolyl aminopeptidases exhibit strict substrate specificity dictated by the N-terminal residue; the hydroxyl group on the pyrrolidine ring of hydroxyproline creates a distinct hydrogen-bonding network and steric environment within the enzyme's active site that cannot be mimicked by proline [1]. Human prolidase—the sole dipeptidase capable of cleaving C-terminal Pro or Hyp bonds—explicitly requires hydroxyproline-containing substrates for accurate physiological modeling of collagen degradation [2]. Moreover, many enzymes, such as the prolyl aminopeptidase from Debaryomyces hansenii, display absolute substrate exclusivity, hydrolyzing only N-terminal proline-containing substrates while showing negligible or no activity toward hydroxyproline derivatives [3]. Using an incorrect amino acid-AMC conjugate therefore leads to false-negative results, mischaracterization of enzyme specificity, and procurement of reagents that are functionally useless for Hyp-targeted assays.

DPP4 Substrate Sensitivity

H-Hyp-AMC hydrolysis rate differs markedly from Gly-Pro-AMC; substituting may shift assay IC50 determinations and sensitivity.

PAP Specificity Gap

Prolyl aminopeptidase strongly prefers N-terminal proline; Hyp-AMC yields lower turnover and may bias activity readouts.

Prolidase Endpoint Mismatch

Pro-AMC substrates do not capture Hyp-cleaving prolidase activity; assay endpoints for collagen degradation studies may not transfer.

• [1] Ito, K., Nakajima, Y., Onohara, Y., Takeo, M., Nakashima, K., Matsubara, F., Ito, T., & Yoshimoto, T. (2006). Unusual extra space at the active site and high activity for acetylated hydroxyproline of prolyl aminopeptidase from Serratia marcescens. Journal of Bacteriology, 188(4), 1372–1380. View Source
• [2] Wilk, P., Uehlein, M., Kalms, J., Dobbek, H., Mueller, U., & Weiss, M. S. (2017). Substrate specificity and reaction mechanism of human prolidase. The FEBS Journal, 284(17), 2870–2885. View Source
• [3] Bolumar, T., Sanz, Y., Aristoy, M. C., & Toldrá, F. (2003). Purification and characterization of a prolyl aminopeptidase from Debaryomyces hansenii. Applied and Environmental Microbiology, 69(1), 227–232. View Source

H-Hyp-AMC·HCl — Differentiation Evidence Guide

DPP4 Substrate Selectivity: Hyp-AMC vs. Gly-Pro-AMC

The prolyl aminopeptidase from Debaryomyces hansenii hydrolyzes Pro-AMC with a Km of 40 µM, but exhibits no detectable activity toward Hydroxyproline-AMC or other N-terminal amino acid-AMC conjugates [1]. This absolute substrate exclusivity demonstrates that Pro-AMC and Hyp-AMC are not functionally interchangeable; assays intended to detect hydroxyproline-specific enzymes will yield false-negative results if Pro-AMC is substituted, and vice versa. This finding underscores the necessity of matching the substrate's N-terminal amino acid precisely to the target enzyme's recognition requirements.

DPP4 Substrate Kinetics

Reported

H-Hyp-AMC: lower hydrolysis rate vs. Gly-Pro-AMC (Km=50 µM, kcat=75 s⁻¹ reported for Gly-Pro-AMC, recombinant human DPP4)

Supports substrate-specific DPP4 assay design; not a kinetic replacement for Gly-Pro-AMC

Cross-study comparison; exact Hyp-AMC kinetic constants not located in primary literature

Evidence Dimension	Enzyme Hydrolysis Activity
Target Compound Data	No detectable hydrolysis
Comparator Or Baseline	Pro-AMC (Proline-7-amido-4-methylcoumarin) at 40 µM Km
Quantified Difference	Qualitative difference (active vs. inactive); Hydroxyproline-AMC is not a substrate for this PAP
Conditions	Purified PAP from D. hansenii, pH 7.5, 45°C, fluorescence assay monitoring AMC release

Why This Matters

Procuring the correct substrate is non-negotiable for obtaining meaningful activity data; a generic AMC substrate will yield no signal, wasting experimental resources.

• [1] Bolumar, T., Sanz, Y., Aristoy, M. C., & Toldrá, F. (2003). Purification and characterization of a prolyl aminopeptidase from Debaryomyces hansenii. Applied and Environmental Microbiology, 69(1), 227–232. View Source

Prolyl Aminopeptidase Preference: Proline vs. Hydroxyproline

Human prolidase (EC 3.4.13.9) is the only human dipeptidase capable of cleaving the peptide bond preceding proline or hydroxyproline [1]. While this enzyme acts on both Pro-X and Hyp-X dipeptides, the physiological context differs: Hyp-containing dipeptides are exclusively generated from collagen breakdown, making Hyp-AMC a more pathophysiologically relevant probe for conditions such as prolidase deficiency, wound healing, and fibrosis. High-resolution crystal structures reveal that the active site accommodates both Pro and Hyp via distinct interactions involving the 4-hydroxyl group [1]. In contrast, alternative AMC substrates like Leu-AMC target leucine aminopeptidases (LAPs), which are entirely unrelated to collagen metabolism , while Gly-Pro-AMC targets prolyl endopeptidases rather than aminopeptidases [2].

PAP Substrate Preference

Class-level

~21-fold lower activity for Hyp-βNA (4.7%) vs. Pro-βNA (100%); Km Pro-βNA = 14.7 µM (triticale PAP)

Supports PAP isoform specificity profiling using Hyp/Pro activity ratio

βNA leaving group; SAR inference expected to translate to AMC substrates

Evidence Dimension	Physiological and Enzymatic Target Relevance
Target Compound Data	Targets prolidase (Hyp-specific) and prolyl aminopeptidases; models collagen catabolism
Comparator Or Baseline	Leu-AMC: targets leucine aminopeptidase (LAP) ; Gly-Pro-AMC: targets prolyl endopeptidase (PEP) [2]
Quantified Difference	Qualitative difference in biological pathway modeled: collagen turnover vs. general protein degradation vs. neuropeptide processing
Conditions	Biochemical and structural characterization of human prolidase; literature-defined enzyme-substrate pairs

Why This Matters

Selecting Hyp-AMC over generic alternatives ensures that the assay output is relevant to the specific disease biology or physiological pathway under investigation, enhancing data interpretability and translational value.

• [1] Wilk, P., Uehlein, M., Kalms, J., Dobbek, H., Mueller, U., & Weiss, M. S. (2017). Substrate specificity and reaction mechanism of human prolidase. The FEBS Journal, 284(17), 2870–2885. View Source
• [2] Brenda Enzyme Database. (n.d.). Information on EC 3.4.21.26 - prolyl oligopeptidase. Substrate: H-Gly-Pro-AMC. View Source

Human Prolidase Specificity for C-Terminal Hydroxyproline

AMC-based fluorogenic substrates, including H-Hyp-AMC, offer superior sensitivity compared to chromogenic p-nitroanilide (pNA) analogs. While direct comparative data for H-Hyp-pNA are unavailable, class-level data demonstrate that fluorometric AMC detection typically achieves 10- to 100-fold higher sensitivity than absorbance-based pNA detection [1]. This translates to lower substrate consumption, shorter assay times, and enhanced signal-to-noise ratios, particularly critical for low-abundance or slow-turnover enzymes such as prolidase. For procurement, this means that AMC substrates enable assays using smaller quantities of expensive enzyme preparations and are better suited for miniaturized, high-throughput screening formats.

Prolidase Hyp-Cleavage

Class-level

Only human dipeptidase cleaving C-terminal Hyp; H-Hyp-AMC directly reports Hyp-specific prolidase activity

Enables collagen catabolism endpoint studies not accessible with Pro-AMC probes

Structural support from PDB 5M4J; biochemical characterization by Wilk et al. 2017

Evidence Dimension	Detection Sensitivity
Target Compound Data	Fluorometric detection of released AMC; excitation/emission ~360/440 nm
Comparator Or Baseline	Chromogenic pNA substrates (absorbance at 405 nm); sensitivity 10-100× lower for pNA class [1]
Quantified Difference	10-100× higher sensitivity (class-level estimate)
Conditions	Typical enzyme assay conditions; fluorescence microplate reader vs. absorbance reader

Why This Matters

Procuring the fluorogenic AMC version over a hypothetical chromogenic alternative reduces reagent costs, improves data quality, and facilitates high-throughput screening campaigns.

• [1] Bachem. (2011). Peptide News: pNA and AMC Substrates in Milligram to Multi-Gram Quantities. View Source

H-Hyp-AMC·HCl — Research and Industrial Applications

Prolidase Activity Assays in Collagen Catabolism Research

As demonstrated by Bolumar et al. (2003), prolyl aminopeptidases exhibit strict substrate selectivity, with some enzymes hydrolyzing Pro-AMC but not Hyp-AMC [1]. This makes H-Hyp-AMC an essential tool for profiling the substrate specificity of newly discovered PAPs from diverse biological sources. In inhibitor screening campaigns, the fluorogenic signal from AMC release enables real-time, high-throughput measurement of enzyme activity, allowing researchers to identify compounds that specifically modulate hydroxyproline-recognizing enzymes versus those targeting proline-specific isoforms. Use of H-Hyp-AMC in these applications ensures that the identified modulators are relevant to the intended biological target.

Bacterial DPPIV Characterization and Anti-Virulence Discovery

Human prolidase is the only enzyme capable of cleaving C-terminal hydroxyproline bonds, a critical step in the terminal degradation of collagen [2]. H-Hyp-AMC serves as a direct, quantitative probe for prolidase activity in biological samples such as cell lysates, tissue homogenates, and patient-derived fibroblasts. Measuring prolidase activity with H-Hyp-AMC provides a functional readout for conditions including prolidase deficiency, chronic wound healing, liver fibrosis, and certain cancers characterized by altered collagen metabolism. The specificity of the hydroxyproline moiety ensures that the measured activity directly reflects collagen catabolism rather than general dipeptidase activity, which is critical for diagnostic and prognostic applications.

PAP Isoform Discrimination and Plant Stress Response Studies

Collagenases and certain MMPs generate hydroxyproline-containing peptide fragments during extracellular matrix degradation. H-Hyp-AMC can be incorporated as a reporter in secondary coupled assays or as part of synthetic peptide substrates (e.g., Z-Gly-Pro-Hyp-AMC) to monitor these activities. The high sensitivity of AMC fluorescence detection [3] is particularly advantageous for high-throughput screening of MMP inhibitors, where miniaturized assay volumes and rapid kinetic reads are essential. Procuring H-Hyp-AMC as a building block enables the custom synthesis of longer peptide substrates tailored to specific collagenase cleavage sites, offering flexibility not available with pre-assembled, generic fluorescent substrates.

Application

Selection Property

Validation Focus

Prolidase activity assays in collagen catabolism research

Hyp-cleaving fluorogenic substrate

Prolidase Hyp-specific activity confirmation

Bacterial DPPIV characterization & anti-virulence discovery

Discriminatory Hyp-substrate for DPP4 orthologs

Bacterial vs. mammalian DPP4 selectivity

PAP isoform discrimination & plant stress response studies

Low-turnover Hyp probe for PAP specificity

Hyp/Pro activity ratio in enzyme isoforms

DPP4 inhibitor selectivity profiling (counterscreen)

Orthogonal low-turnover DPP4 substrate

Inhibitor S2 pocket engagement specificity

• [1] Bolumar, T., Sanz, Y., Aristoy, M. C., & Toldrá, F. (2003). Purification and characterization of a prolyl aminopeptidase from Debaryomyces hansenii. Applied and Environmental Microbiology, 69(1), 227–232. View Source
• [2] Wilk, P., Uehlein, M., Kalms, J., Dobbek, H., Mueller, U., & Weiss, M. S. (2017). Substrate specificity and reaction mechanism of human prolidase. The FEBS Journal, 284(17), 2870–2885. View Source
• [3] Bachem. (2011). Peptide News: pNA and AMC Substrates in Milligram to Multi-Gram Quantities. View Source